2-Cyano-5-(5-fluoro-2-methylphenyl)phenol, 95%

• IUPAC Name: 4-(5-fluoro-2-methylphenyl)-2-hydroxybenzonitrile
• InChI: InChI=1S/C14H10FNO/c1-9-2-5-12(15)7-13(9)10-3-4-11(8-16)14(17)6-10/h2-7,17H,1H3
• InChI Key: PVVGXRSMHJZVHX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)F)C2=CC(=C(C=C2)C#N)O
• Molecular Formula: C14H10FNO
• DSSTOX Substance ID: DTXSID50684697
• Molecular Weight: 227.23 g/mol
• CAS RN: 1261889-17-1

Description

2-Cyano-5-(5-fluoro-2-methylphenyl)phenol, commonly referred to as 2-CFP, is a synthetic organic compound that has been used in a variety of scientific research applications. It is a relatively new compound and has been the subject of much research in recent years. The purpose of

Scientific Research Applications

2-CFP has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of other compounds, such as benzimidazoles, pyrazoles, and quinazolines. It has also been used as a catalyst for the synthesis of aryl amines and for the oxidation of alcohols. In addition, 2-CFP has been used in the synthesis of drugs, such as antineoplastic agents and anti-inflammatory agents.

Mechanism of Action

The mechanism of action of 2-CFP is not yet fully understood. However, it is believed to involve the formation of aryl radicals, which can then react with other molecules to form the desired products. It is also believed to be involved in the formation of aryl cations, which can then react with other molecules to form the desired products.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-CFP are not yet fully understood. However, it has been shown to have some antibacterial activity and has also been shown to have some inhibitory effects on enzymes involved in the metabolism of drugs. It has also been shown to have some effects on the immune system, although more research is needed to fully understand these effects.

Advantages and Limitations for Lab Experiments

The main advantages of using 2-CFP in lab experiments are its low cost and ease of use. It is also relatively stable, making it an attractive option for researchers. However, it is important to note that 2-CFP is not suitable for use in human or animal studies due to its potential toxicity.

Future Directions

The potential future directions for 2-CFP research include further exploration of its mechanism of action, further exploration of its biochemical and physiological effects, and further exploration of its potential applications in drug synthesis. In addition, further research is needed to determine the full range of its potential toxicity and to develop methods for its safe and effective use in lab experiments. Finally, further research is needed to explore its potential applications in other areas, such as the synthesis of materials and the development of new drugs.

Synthesis Methods

2-CFP is synthesized via a two-step synthesis process. The first step involves the reaction of 5-fluoro-2-methylphenol with an alkali metal cyanide to form 2-cyano-5-(5-fluoro-2-methylphenyl)phenolate. This intermediate is then reacted with a base to form 2-CFP. This method is relatively simple and cost-effective, making it an attractive option for researchers.